Cas no 73177-67-0 (2-Methyl-1-phenyl-1-pentanol)
2-Methyl-1-phenyl-1-pentanol structure
Product Name:2-Methyl-1-phenyl-1-pentanol
CAS No:73177-67-0
MF:C12H18O
MW:178.270723819733
MDL:MFCD00049211
CID:90596
PubChem ID:144583
Update Time:2025-04-18
2-Methyl-1-phenyl-1-pentanol Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-1-phenyl-1-pentanol
- 2-methyl-1-phenylpentan-1-ol
- DTXSID00993903
- 2-Methyl-1-phenyl-1-pentanol, threo + erythro
- SCHEMBL1173366
- 2-Methyl-1-phenyl-1-pentanol, erythro + threo
- 73177-67-0
- MFCD00049211
- AKMRXUUGAJOMFO-UHFFFAOYSA-N
- FT-0641446
- 2-methyl-1-phenyl-1-pentanol, AldrichCPR
- YCA17767
- DB-055729
-
- MDL: MFCD00049211
- Inchi: 1S/C12H18O/c1-3-7-10(2)12(13)11-8-5-4-6-9-11/h4-6,8-10,12-13H,3,7H2,1-2H3
- InChI Key: AKMRXUUGAJOMFO-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=CC=1)C(C)CCC
Computed Properties
- Exact Mass: 178.13600
- Monoisotopic Mass: 178.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.3
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Color/Form: Not determined
- Density: 0.953
- Boiling Point: 248°C at 760 mmHg
- Flash Point: 111°C
- Refractive Index: 1.509
- PSA: 20.23000
- LogP: 3.15620
- Solubility: Not determined
2-Methyl-1-phenyl-1-pentanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | CDS018099-10MG |
2-methyl-1-phenyl-1-pentanol |
73177-67-0 | 10mg |
¥952.83 | 2023-11-09 | ||
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | B20596-1g |
2-Methyl-1-phenyl-1-pentanol, erythro + threo, 97% |
73177-67-0 | 97% | 1g |
¥209.00 | 2023-02-25 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | B20596-5g |
2-Methyl-1-phenyl-1-pentanol, erythro + threo, 97% |
73177-67-0 | 97% | 5g |
¥1066.00 | 2023-02-25 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | B20596-25g |
2-Methyl-1-phenyl-1-pentanol, erythro + threo, 97% |
73177-67-0 | 97% | 25g |
¥3158.00 | 2023-02-25 | |
| Aaron | AR003IAG-1g |
2-Methyl-1-phenyl-1-pentanol |
73177-67-0 | 95% | 1g |
$800.00 | 2025-02-10 | |
| A2B Chem LLC | AB62572-1g |
2-Methyl-1-phenyl-1-pentanol |
73177-67-0 | 97% | 1g |
$45.00 | 2023-12-30 | |
| A2B Chem LLC | AB62572-10mg |
2-Methyl-1-phenyl-1-pentanol |
73177-67-0 | Reagent Grade | 10mg |
$217.00 | 2024-04-19 | |
| Aaron | AR003IAG-250mg |
2-Methyl-1-phenyl-1-pentanol |
73177-67-0 | 95% | 250mg |
$500.00 | 2025-02-10 |
2-Methyl-1-phenyl-1-pentanol Related Literature
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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